Cas no 80967-26-6 (1,5-diphenyl-3-methylthio-1h-pyrazole)

• Product name: 1,5-diphenyl-3-methylthio-1h-pyrazole
• CAS No: 80967-26-6
• MF: C₁₆H₁₄N₂S
• MW: 266.360762119293
• CID: 986249
• PubChem ID: 11708765

1,5-diphenyl-3-methylthio-1h-pyrazole Chemical and Physical Properties

Names and Identifiers

• 1,5-diphenyl-3-methylthio-1h-pyrazole
• 3-methylsulfanyl-1,5-diphenylpyrazole
• DTXSID10470957
• 80967-26-6
• 3-(Methylthio)-1,5-diphenyl-1H-pyrazole

• Inchi： InChI=1S/C16H14N2S/c1-19-16-12-15(13-8-4-2-5-9-13)18(17-16)14-10-6-3-7-11-14/h2-12H,1H3
• InChI Key： KUEGNDBTGQMRSE-UHFFFAOYSA-N
• SMILES： CSC1=NN(C(=C1)C2=CC=CC=C2)C3=CC=CC=C3

Computed Properties

• Exact Mass: 266.08776963g/mol
• Monoisotopic Mass: 266.08776963g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 43.1Ų
• XLogP3: 4.4

Experimental Properties

• Density: 1.139
• Boiling Point: 439.177°C at 760 mmHg
• Flash Point: 219.407°C
• Refractive Index: 1.631